Cas no 568570-12-7 (N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide)

• Product Name: N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
• CAS No: 568570-12-7
• MF: C₁₃H₁₉N₃O₂S₂
• MW: 313.438860177994
• CID: 3106035
• PubChem ID: 3427299
• Update Time: 2025-11-01

N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2-mercapto-1H-benzoimidazole-5-sulfonic acid diethylamide
• 1H-Benzimidazole-5-sulfonamide, N,N,1-triethyl-2,3-dihydro-2-thioxo-
• N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
• HMS2678H08
• Z56924491
• CHEBI:120504
• AKOS034466023
• 568570-12-7
• TXA57012
• EN300-06375
• CHEMBL1310875
• Q27208353
• C13H19N3O2S2
• DTXSID401164601
• N,N,1-triethyl-2-sulfanylidene-3H-1,3-benzodiazole-5-sulfonamide
• MLS000773321
• SMR000364053
• N,N,1-triethyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide
• N,N,1-Triethyl-2,3-dihydro-2-thioxo-1H-benzimidazole-5-sulfonamide

• Inchi： 1S/C13H19N3O2S2/c1-4-15(5-2)20(17,18)10-7-8-12-11(9-10)14-13(19)16(12)6-3/h7-9H,4-6H2,1-3H3,(H,14,19)
• InChI Key： FBRKJRIPNIJZRZ-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC)C2=CC=C(S(N(CC)CC)(=O)=O)C=C2N1

Computed Properties

• Exact Mass: 313.09186920Da
• Monoisotopic Mass: 313.09186920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1Ų

Additional information on N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide

N,N,1-Triethyl-2-Sulfanyl-1H-1,3-Benzodiazole-5-Sulfonamide: A Comprehensive Overview

N,N,1-Triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide, also known by its CAS number 568570-12-7, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring system. The presence of sulfur atoms in the molecule further enhances its chemical properties, making it a subject of interest in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide consists of a benzodiazole core with substituents at positions 1 and 5. The sulfur atom at position 2 contributes to the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in drug design due to its ability to act as a scaffold for bioactive molecules. Its sulfonamide group at position 5 is particularly significant, as it can serve as a site for further functionalization and interaction with biological targets.

One of the most promising applications of CAS No. 568570-12-7 lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its potential in developing new drugs targeting various diseases, including cancer and infectious diseases. The sulfonamide group has been shown to enhance the pharmacokinetic properties of molecules, making them more suitable for therapeutic use.

In addition to its pharmaceutical applications, N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide has also been investigated for its role in agrochemicals. Its ability to interact with enzymes involved in plant defense mechanisms makes it a potential candidate for developing new pesticides or herbicides. Recent studies have demonstrated its effectiveness in inhibiting key enzymes responsible for plant pathogenesis.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the triethyl group at position 1 and the sulfonamide group at position 5 are critical steps that determine the final product's properties. Researchers have optimized these steps to achieve high yields and purity levels.

From an environmental perspective, understanding the fate and transport of CAS No. 568570-12-7 is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under certain environmental conditions, reducing its persistence in the environment.

In conclusion, N,N,1-triethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide (CAS No. 568570-12-) is a versatile compound with significant potential in various fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development.